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Compound of Interest

Compound Name: 4-Methylanisole-d3

Cat. No.: B12395921

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
4-Methylanisole-d3 in a laboratory setting. Researchers, scientists, and professionals in drug
development should adhere to these procedures to ensure a safe working environment.

Chemical Identity: 4-Methylanisole-d3 is the deuterated form of 4-Methylanisole. The safety
information provided is based on the properties of 4-Methylanisole, which are chemically
analogous.

Primary Hazards: 4-Methylanisole is a flammable liquid and vapor that can cause skin and

serious eye irritation.[1][2] It is harmful if swallowed and is suspected of damaging fertility or the
unborn child.[2][3]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. The following table summarizes the required
equipment.
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Personal Protective

Specifications and

Body Part ]
Equipment Standards
Must comply with OSHA's eye
o and face protection regulations
Safety glasses with side )
) ) in 29 CFR 1910.133 or
shields or chemical safety
Eyes/Face ) European Standard EN166.[4]
goggles. A face shield may
Do not wear contact lenses as
also be necessary.
they can absorb and
concentrate irritants.[5]
Gloves must be inspected
before use and selected based
] ] on the specific workplace
Chemical-resistant gloves )
Hands hazards and duration of use,
(e.g., PVC). ) )
following standards like
Europe EN 374 or US F739.[3]
[51[6]
Laboratory coat, overalls, or a
complete suit protecting Protective clothing selection
Bod against chemicals. Flame- depends on the concentration
oay

retardant and antistatic
protective clothing is

recommended.

and amount of the hazardous
substance.[3][7]

Respiratory

A NIOSH-approved respirator
with a Type ABEK (EN14387)
filter should be used when

ventilation is inadequate or for

spill response.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[4][8]

Feet

Safety footwear or safety

gumboots (e.g., Rubber).

Non-sparking safety footwear
is recommended for large-

scale use.[5]

Handling and Storage Procedures

Safe handling and storage are critical to prevent accidents.
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Procedure Detailed Steps
- Work in a well-ventilated area, preferably
under a chemical fume hood.[5] - Avoid all
personal contact, including inhalation of vapors.
[5] - Use spark-proof tools and explosion-proof

Handling equipment.[1][4] - Ground and bond containers
when transferring material to prevent static
discharge.[3][4] - Do not eat, drink, or smoke in
the handling area.[3][5] - Wash hands
thoroughly after handling.[3]
- Store in a tightly closed, original container in a
cool, dry, and well-ventilated area.[1][5][8] -
Keep away from heat, sparks, open flames, and

Storage other ignition sources.[1][2][8] - Store away from

incompatible materials such as strong oxidizing
agents.[1][2] - The designated storage area

should be for flammable liquids.[4][5]

Emergency and Disposal Plans

Immediate and appropriate responses to emergencies and proper disposal are essential.
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Plan Procedural Guidance

1. Remove all sources of ignition and evacuate
personnel to a safe area.[4][7] 2. Wear
appropriate PPE, including respiratory
protection.[6] 3. Absorb the spill with inert

Spill Response material (e.g., vermiculite, sand, or earth).[3][4]
[8] 4. Collect the absorbed material into a
suitable, labeled container for disposal using
spark-proof tools.[3][4][5] 5. Ventilate the area

and clean the spill site.

- Eye Contact: Immediately flush eyes with
plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical
attention.[1][3][4] - Skin Contact: Immediately
remove contaminated clothing and wash the
affected skin with plenty of soap and water for at
First Aid least 15 minutes. Seek medical attention if
irritation occurs.[3][4][6] - Inhalation: Move the
person to fresh air. If breathing is difficult, give
oxygen. Seek medical aid.[3][4] - Ingestion: Do
NOT induce vomiting. Rinse mouth with water.

Call a poison center or doctor if you feel unwell.

[2](31[6]

- Use dry chemical, carbon dioxide, water spray,
or alcohol-resistant foam to extinguish.[5][6][8] -

Wear a self-contained breathing apparatus

Fire Fighting ]
(SCBA) and full protective gear.[4][8] - Vapors
are flammable and may form explosive mixtures
with air.[5][6][8]

Disposal - Dispose of waste in accordance with local,

state, and federal regulations.[5] - This material
may be classified as a hazardous waste (EPA
hazardous waste number D001 for ignitability).

[5] - Offer surplus and non-recyclable solutions
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to a licensed disposal company.[7] - Do not

discharge into sewers or waterways.[5]

Physical and Chemical Properties

The following table summarizes key quantitative data for 4-Methylanisole.

Property Value

Molecular Formula CsH100

Molecular Weight 122.16 g/mol [9]

Boiling Point 174 °C at 760 mmHg[1]

Melting Point -32 °C[9]

Flash Point 53 °C (127.4 °F) - closed cup[1]
Density 0.969 g/mL at 25 °C[9]

Vapor Pressure 1.14 mmHg at 25 °C[9]
Autoignition Temperature 485 °C (905 °F)[1]

Experimental Workflow for Handling 4-
Methylanisole-d3

The following diagram illustrates the logical workflow for safely handling 4-Methylanisole-d3
from receipt to disposal.
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Workflow for Handling 4-Methylanisole-d3
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Caption: Logical workflow for handling 4-Methylanisole-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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